4-Fluoro-2-(4-methoxycarbonylphenyl)benzoic acid, 95%
Overview
Description
4-Fluoro-2-(4-methoxycarbonylphenyl)benzoic acid (4-F2MCPB) is an important organic compound that has been studied for its wide range of applications. It is a white crystalline solid with a molecular weight of 286.27 g/mol. 4-F2MCPB is a versatile building block in organic synthesis and has been used in various fields such as medicinal chemistry, materials science, and analytical chemistry. The compound has been studied extensively due to its unique properties and potential applications.
Scientific Research Applications
4-Fluoro-2-(4-methoxycarbonylphenyl)benzoic acid, 95% has been extensively studied for its potential applications in the fields of medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, 4-Fluoro-2-(4-methoxycarbonylphenyl)benzoic acid, 95% is used for the synthesis of various active pharmaceutical ingredients and as a building block for drug discovery. In materials science, 4-Fluoro-2-(4-methoxycarbonylphenyl)benzoic acid, 95% is used as a precursor for the synthesis of polymers and other materials. In analytical chemistry, 4-Fluoro-2-(4-methoxycarbonylphenyl)benzoic acid, 95% is used as a reagent for the determination of various compounds.
Mechanism of Action
The mechanism of action of 4-Fluoro-2-(4-methoxycarbonylphenyl)benzoic acid, 95% is not completely understood. However, it is believed that 4-Fluoro-2-(4-methoxycarbonylphenyl)benzoic acid, 95% can form complexes with many different molecules, including proteins, carbohydrates, and nucleic acids. These complexes can then interact with various receptors and enzymes, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects
4-Fluoro-2-(4-methoxycarbonylphenyl)benzoic acid, 95% has been found to have several biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and 5-Lipoxygenase. It has also been found to inhibit the activity of certain proteins, such as protein kinase C and mitogen-activated protein kinase. 4-Fluoro-2-(4-methoxycarbonylphenyl)benzoic acid, 95% has also been found to have anti-inflammatory and anti-cancer activity.
Advantages and Limitations for Lab Experiments
4-Fluoro-2-(4-methoxycarbonylphenyl)benzoic acid, 95% has several advantages for laboratory experiments. It is relatively inexpensive and easy to synthesize. It is also relatively stable and has a high purity (95%). However, there are some limitations to the use of 4-Fluoro-2-(4-methoxycarbonylphenyl)benzoic acid, 95% in laboratory experiments. It is not soluble in water and is not stable in the presence of strong acids and bases.
Future Directions
The potential applications of 4-Fluoro-2-(4-methoxycarbonylphenyl)benzoic acid, 95% are still being explored. Some of the possible future directions for research include the development of new synthesis methods, the investigation of its mechanism of action, the development of new pharmaceuticals and materials based on 4-Fluoro-2-(4-methoxycarbonylphenyl)benzoic acid, 95%, the study of its biochemical and physiological effects, and the development of new analytical methods for its detection and quantification. Additionally, further research is needed to explore the potential therapeutic applications of 4-Fluoro-2-(4-methoxycarbonylphenyl)benzoic acid, 95%.
Synthesis Methods
4-Fluoro-2-(4-methoxycarbonylphenyl)benzoic acid, 95% can be synthesized through several methods, including the reaction of 4-fluorobenzoic acid with 4-methoxycarbonylphenylmagnesium bromide, the reaction of 4-fluorobenzoic acid with 4-methoxycarbonylbenzene, and the reaction of 4-fluorobenzoic acid with 4-methoxycarbonylphenyl bromide. The reaction of 4-fluorobenzoic acid with 4-methoxycarbonylphenylmagnesium bromide is the most commonly used method for the synthesis of 4-Fluoro-2-(4-methoxycarbonylphenyl)benzoic acid, 95%.
properties
IUPAC Name |
4-fluoro-2-(4-methoxycarbonylphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11FO4/c1-20-15(19)10-4-2-9(3-5-10)13-8-11(16)6-7-12(13)14(17)18/h2-8H,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VFOYIAIISRBPID-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)C2=C(C=CC(=C2)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11FO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20690705 |
Source
|
| Record name | 5-Fluoro-4'-(methoxycarbonyl)[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20690705 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261963-37-4 |
Source
|
| Record name | 5-Fluoro-4'-(methoxycarbonyl)[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20690705 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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